Cas no 850592-98-2 (3-Fluoro-5-(tert-butoxy)phenylboronic acid)

• Product Name: 3-Fluoro-5-(tert-butoxy)phenylboronic acid
• CAS No: 850592-98-2
• MF: C₁₀H₁₄BFO₃
• MW: 212.025766849518
• MDL: MFCD31619401
• CID: 5078642
• Update Time: 2026-03-01

3-Fluoro-5-(tert-butoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(tert-butoxy)phenylboronic acid
• 3-Fluoro-5-(t-butoxy)phenylboronic acid
• 3-Tert-butoxy-5-fluorophenylboronic acid
• (3-(tert-Butoxy)-5-fluorophenyl)boronic acid

• MDL： MFCD31619401
• Inchi： 1S/C10H14BFO3/c1-10(2,3)15-9-5-7(11(13)14)4-8(12)6-9/h4-6,13-14H,1-3H3
• InChI Key： YHQSOXYGCDAKLM-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Fluoro-5-(tert-butoxy)phenylboronic acid

Introduction to 3-Fluoro-5-(tert-butoxy)phenylboronic Acid (CAS No. 850592-98-2)

3-Fluoro-5-(tert-butoxy)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its Chemical Abstracts Service (CAS) number 850592-98-2, is characterized by its unique structural features, which include a fluorine atom and a tert-butoxy substituent attached to a phenyl ring, with a boronic acid functional group. These structural elements contribute to its distinct chemical properties, making it a valuable intermediate in organic synthesis and a potential candidate for various applications in drug development.

The significance of 3-Fluoro-5-(tert-butoxy)phenylboronic acid lies in its utility as a building block in cross-coupling reactions, particularly in Suzuki-Miyaura couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in the synthesis of biologically active molecules. The presence of the boronic acid group facilitates its participation in such transformations, while the fluorine and tert-butoxy groups influence the electronic and steric environment of the boronic acid moiety, thereby modulating reaction outcomes.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in 3-Fluoro-5-(tert-butoxy)phenylboronic acid can contribute to these desirable properties, making it an attractive scaffold for designing novel therapeutic agents. For instance, studies have demonstrated that fluorine substitution can alter the pharmacokinetic profile of drugs, leading to increased bioavailability and prolonged half-life.

The tert-butoxy group serves as a protective moiety, preventing unwanted side reactions during synthetic processes. This feature is particularly useful when dealing with sensitive functional groups that might otherwise undergo degradation or modification under harsh reaction conditions. The combination of these structural elements makes 3-Fluoro-5-(tert-butoxy)phenylboronic acid a versatile reagent for constructing complex organic molecules with precise control over stereochemistry and reactivity.

In the realm of materials science, organoboron compounds like 3-Fluoro-5-(tert-butoxy)phenylboronic acid have been explored for their potential applications in optoelectronic devices and polymer chemistry. The boronic acid group can participate in covalent bond formation with other substrates, enabling the creation of functionalized polymers with tailored properties. Additionally, the electronic properties influenced by the fluorine and tert-butoxy substituents make this compound a candidate for use in organic light-emitting diodes (OLEDs) and other advanced materials.

Current research in synthetic organic chemistry has focused on developing more efficient and sustainable methods for incorporating boronic acids into target molecules. The use of 3-Fluoro-5-(tert-butoxy)phenylboronic acid as a precursor in these processes has been investigated for its ability to facilitate high-yielding reactions under mild conditions. This aligns with the growing emphasis on green chemistry principles, where minimizing waste and reducing energy consumption are paramount.

The pharmaceutical industry has also shown interest in 3-Fluoro-5-(tert-butoxy)phenylboronic acid due to its potential role as an intermediate in the synthesis of small-molecule drugs. Several studies have reported its use in generating novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. The ability to precisely modify the phenyl ring through cross-coupling reactions allows chemists to explore a wide range of structural variations, each with unique biological activity.

One notable application of this compound is in the development of protease inhibitors, which are critical for treating various diseases such as HIV and cancer. The boronic acid moiety can be incorporated into peptidomimetics designed to mimic natural substrates and inhibit enzyme activity. The fluorine atom can further enhance binding interactions by participating in hydrogen bonding or van der Waals forces, improving overall drug efficacy.

The synthesis of 3-Fluoro-5-(tert-butoxy)phenylboronic acid typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation followed by borylation and subsequent functional group transformations. Advances in catalytic systems have enabled more streamlined approaches, reducing the number of synthetic steps while maintaining efficiency.

In conclusion, 3-Fluoro-5-(tert-butoxy)phenylboronic acid (CAS No. 850592-98-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on pharmaceuticals and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in both academic and industrial settings.